Cas no 1498230-33-3 (methyl 2-amino-4-(tert-butoxy)butanoate)

• Product Name: methyl 2-amino-4-(tert-butoxy)butanoate
• CAS No: 1498230-33-3
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5851188
• PubChem ID: 63038886
• Update Time: 2025-08-03

methyl 2-amino-4-(tert-butoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-(tert-butoxy)butanoate
• AKOS012338256
• EN300-1299500
• 1498230-33-3

• Inchi： 1S/C9H19NO3/c1-9(2,3)13-6-5-7(10)8(11)12-4/h7H,5-6,10H2,1-4H3
• InChI Key： LQXKONMXBJFVEC-UHFFFAOYSA-N
• SMILES： O(CCC(C(=O)OC)N)C(C)(C)C

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-4-(tert-butoxy)butanoate

Recent Advances in the Application of Methyl 2-amino-4-(tert-butoxy)butanoate (CAS: 1498230-33-3) in Chemical Biology and Pharmaceutical Research

Methyl 2-amino-4-(tert-butoxy)butanoate (CAS: 1498230-33-3) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its tert-butoxy and amino functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules, including peptides and small-molecule drugs. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of methyl 2-amino-4-(tert-butoxy)butanoate as a building block for the synthesis of novel protease inhibitors targeting SARS-CoV-2. The researchers demonstrated that the tert-butoxy group enhances the compound's stability and bioavailability, making it a promising candidate for antiviral drug development. The study also reported a high yield (>85%) in the synthesis of the target inhibitors, underscoring the compound's utility in scalable pharmaceutical production.

In addition to its role in antiviral research, methyl 2-amino-4-(tert-butoxy)butanoate has been investigated for its potential in cancer therapeutics. A recent preprint on bioRxiv detailed its incorporation into peptide-based drug conjugates designed to target tumor-specific receptors. The study found that the compound's unique structural features facilitated efficient conjugation with tumor-targeting peptides, resulting in enhanced cellular uptake and cytotoxicity in vitro. These findings suggest that methyl 2-amino-4-(tert-butoxy)butanoate could play a pivotal role in the development of next-generation targeted cancer therapies.

Another notable application of this compound lies in the field of chemical biology, where it has been employed as a probe to study enzyme mechanisms. A 2024 paper in ACS Chemical Biology described its use in the design of activity-based probes for serine hydrolases. The tert-butoxy group was found to improve the probe's selectivity and binding affinity, enabling precise mapping of enzyme activity in complex biological systems. This work opens new avenues for understanding enzyme function and identifying potential drug targets.

Despite these advancements, challenges remain in optimizing the synthetic routes for methyl 2-amino-4-(tert-butoxy)butanoate to improve cost-efficiency and environmental sustainability. Recent efforts have focused on green chemistry approaches, such as catalytic asymmetric synthesis, to address these issues. A 2023 review in Organic Process Research & Development highlighted progress in this area, noting that novel catalytic systems have achieved enantioselective synthesis of the compound with >90% yield and minimal waste generation.

In conclusion, methyl 2-amino-4-(tert-butoxy)butanoate (CAS: 1498230-33-3) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications—from antiviral drug development to cancer therapeutics and enzyme probing—underscore its importance as a versatile intermediate. Future research should focus on further optimizing its synthesis and expanding its utility in drug discovery and biological studies.